Cas no 2172254-48-5 (2-propyl-4-sulfanyl-1,3-benzothiazole-6-carboxylic acid)

• Product Name: 2-propyl-4-sulfanyl-1,3-benzothiazole-6-carboxylic acid
• CAS No: 2172254-48-5
• MF: C₁₁H₁₁NO₂S₂
• MW: 253.34054017067
• CID: 6138778
• PubChem ID: 165589053
• Update Time: 2025-07-16

2-propyl-4-sulfanyl-1,3-benzothiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-propyl-4-sulfanyl-1,3-benzothiazole-6-carboxylic acid
• EN300-1613472
• 2172254-48-5

• Inchi： 1S/C11H11NO2S2/c1-2-3-9-12-10-7(15)4-6(11(13)14)5-8(10)16-9/h4-5,15H,2-3H2,1H3,(H,13,14)
• InChI Key： IZESXWFXBWJQQB-UHFFFAOYSA-N
• SMILES： S1C2C=C(C(=O)O)C=C(C=2N=C1CCC)S

Computed Properties

• Exact Mass: 253.02312094g/mol
• Monoisotopic Mass: 253.02312094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 79.4Ų

Additional information on 2-propyl-4-sulfanyl-1,3-benzothiazole-6-carboxylic acid

Introduction to 2-propyl-4-sulfanyl-1,3-benzothiazole-6-carboxylic acid (CAS No. 2172254-48-5)

2-propyl-4-sulfanyl-1,3-benzothiazole-6-carboxylic acid, identified by the CAS number 2172254-48-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiazole family, a class of molecules widely recognized for their diverse biological activities and utility in drug development. The structural features of 2-propyl-4-sulfanyl-1,3-benzothiazole-6-carboxylic acid, particularly the presence of a propyl group, a sulfur atom, and a carboxylic acid moiety, contribute to its unique chemical properties and potential applications.

The benzothiazole core is a privileged scaffold in medicinal chemistry, exhibiting a broad spectrum of biological functions, including antimicrobial, anti-inflammatory, antiviral, and anticancer activities. The introduction of substituents such as the propyl and sulfanyl groups enhances the pharmacological profile of benzothiazole derivatives, making them attractive candidates for further investigation. The carboxylic acid functional group further expands the chemical diversity of this compound, enabling various derivatization strategies that can modulate its biological activity.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-propyl-4-sulfanyl-1,3-benzothiazole-6-carboxylic acid. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in pathological processes. For instance, research has indicated that benzothiazole derivatives can interact with targets such as cyclin-dependent kinases (CDKs), which are crucial in cell cycle regulation and have been implicated in various diseases, including cancer.

Moreover, the sulfanyl group in 2-propyl-4-sulfanyl-1,3-benzothiazole-6-carboxylic acid may contribute to its ability to modulate redox-sensitive signaling pathways. Sulfur-containing heterocycles are known for their ability to interact with thioredoxin reductase and other antioxidant enzymes, which play a vital role in maintaining cellular homeostasis. This interaction could potentially make the compound useful in developing therapies for oxidative stress-related disorders.

The carboxylic acid moiety at the 6-position of the benzothiazole ring provides an additional site for chemical modification. This group can be used to form esters or amides, which can enhance the solubility and bioavailability of the compound. Additionally, carboxylic acid derivatives have been widely used in drug design due to their ability to form hydrogen bonds with biological targets, thereby increasing binding affinity.

Recent advancements in computational chemistry have also facilitated the exploration of 2-propyl-4-sulfanyl-1,3-benzothiazole-6-carboxylic acid as a lead compound for drug discovery. Molecular docking studies have shown that this compound can bind effectively to various protein targets, including those involved in inflammation and cancer progression. These computational findings provide a strong rationale for conducting further experimental investigations to validate the pharmacological potential of this molecule.

In conclusion, 2-propyl-4-sulfanyl-1,3-benzothiazole-6-carboxylic acid (CAS No. 2172254-48-5) represents a promising candidate for therapeutic intervention in various diseases. Its unique structural features and demonstrated interactions with key biological targets make it an attractive molecule for further research and development. As our understanding of its pharmacological properties continues to evolve, this compound holds significant promise for contributing to novel therapeutic strategies in the future.